Cas no 5423-81-4 (N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride)

5423-81-4 structure
Product name:N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride
N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine,hydrochloride
- hydrochloride
- N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine
- NSC13257
- NSC-13257
- N~1~-(6-Methoxyquinolin-8-yl)hexane-1,6-diamine--hydrogen chloride (1/1)
- 5423-81-4
- DTXSID70714869
- N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride
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- Inchi: InChI=1S/C16H23N3O.ClH/c1-20-14-11-13-7-6-10-19-16(13)15(12-14)18-9-5-3-2-4-8-17;/h6-7,10-12,18H,2-5,8-9,17H2,1H3;1H
- InChI Key: PTGAZUQXBBZBOQ-UHFFFAOYSA-N
- SMILES: COC1=CC(=C2C(=C1)C=CC=N2)NCCCCCCN.Cl
Computed Properties
- Exact Mass: 273.18429
- Monoisotopic Mass: 309.1607901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 262
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- PSA: 60.17
- LogP: 4.74970
N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride Related Literature
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Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
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